2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide
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Overview
Description
The compound is a derivative of benzothiadiazine, which is a heterocyclic compound . Benzothiadiazines have been used as the core structure in various pharmaceutical drugs, particularly diuretics and antihypertensives .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the benzothiadiazine core, which is a bicyclic structure containing a benzene ring fused to a thiadiazine ring. The thiadiazine ring would carry two oxygen atoms (as indicated by the ‘dioxido’ in the name), and one of the carbon atoms in the benzene ring would be substituted with a chlorine atom .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar dioxido group and the electronegative chlorine atom could enhance its water solubility compared to a non-substituted benzothiadiazine .Scientific Research Applications
Degradation Studies and Stability Analysis
Isolation and Characterization of Acid and Base Degradation Products
A study focused on the degradation products of Atenolol and Hydrochlorothiazide, compounds related to the chemical structure , under acidic and basic conditions. This research provides a foundational understanding of how similar compounds degrade, which is crucial for developing stable pharmaceutical formulations (Bhattacharyya et al., 2015).
Antioxidant Properties
Synthesis and Antioxidant Studies
Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides were synthesized and evaluated for their antioxidant activities. This research indicates that compounds with a similar benzothiazin structure possess potential antioxidant properties, which can be harnessed in the development of new therapeutic agents (Ahmad et al., 2012).
Antitumor Activity
Evaluation of Antitumor Activity
New derivatives bearing different heterocyclic rings were synthesized and evaluated for their antitumor activity against various cancer cell lines. This study demonstrates the potential of benzothiazole derivatives in cancer therapy (Yurttaş et al., 2015).
Anticonvulsant Evaluation
Anticonvulsant Evaluation of Indoline Derivatives
Indoline derivatives of aryloxadiazole amine and benzothiazole acetamide were synthesized and evaluated for their anticonvulsant activities. The research highlights the therapeutic potential of such compounds in managing seizure disorders (Nath et al., 2021).
Antimicrobial Activity
Synthesis and Antimicrobial Activities
The synthesis of formazans from Mannich base as antimicrobial agents showcases the broad applicability of benzothiazole acetamides in combating microbial infections, indicating the compound's role in developing new antimicrobial drugs (Sah et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22ClN3O3S/c1-16(2)17-8-11-20(12-9-17)26-23(29)15-28-27-24(18-6-4-3-5-7-18)21-14-19(25)10-13-22(21)32(28,30)31/h3-14,16H,15H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZWCKRCGJVMOGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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